Cas no 2639411-72-4 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo3.1.1heptane-4-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo3.1.1heptane-4-carboxylic acid
• CAS No: 2639411-72-4
• MF: C₂₃H₂₃NO₅
• MW: 393.432426691055
• MDL: MFCD33549205
• CID: 5361811
• PubChem ID: 155970864
• Update Time: 2025-06-20

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo3.1.1heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid
• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo3.1.1heptane-4-carboxylic acid

• MDL： MFCD33549205
• Inchi： 1S/C23H23NO5/c25-21(26)19-12-29-23(9-14(19)10-23)13-24-22(27)28-11-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-8,14,19-20H,9-13H2,(H,24,27)(H,25,26)
• InChI Key： CPCLRALFMVABPD-UHFFFAOYSA-N
• SMILES： C12(CNC(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)CC(C1)C(C(O)=O)CO2

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo3.1.1heptane-4-carboxylic acid

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid: A Comprehensive Overview

The compound 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid, identified by the CAS number 2639411724, is a highly specialized molecule with significant applications in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems.

The molecular structure of this compound is characterized by a bicyclic framework, specifically a 2-oxabicyclo[3.1.1]heptane system, which provides a rigid and stable backbone for various functional groups. The presence of the fluorenylmethoxycarbonyl (Fmoc) group introduces additional functionality, making this compound versatile for applications in drug delivery systems, catalysis, and polymer synthesis.

Recent studies have highlighted the importance of such bicyclic compounds in the development of new materials with enhanced mechanical and thermal properties. For instance, researchers have explored the use of similar structures in creating high-performance polymers that exhibit improved durability under extreme conditions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving carefully controlled reactions to ensure the integrity of its complex structure. The synthesis begins with the preparation of the fluorenylmethoxycarbonyl group, which is then coupled with the bicyclic system through amide bond formation.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules in drug discovery programs. The Fmoc group, being a well-known protecting group in peptide synthesis, plays a crucial role in enabling precise control over molecular architecture during chemical synthesis.

Moreover, recent advancements in computational chemistry have allowed for detailed modeling of this compound's electronic properties, providing insights into its reactivity and stability under various conditions. These studies are pivotal for optimizing its use in industrial applications and academic research.

In conclusion, the compound 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-oxabicyclo[3.1.1]heptane-4-carboxylic acid represents a significant advancement in modern organic chemistry. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike, driving innovation across multiple disciplines.